methyl 4-bromo-2-isocyanatobenzoate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-2-isocyanatobenzoate can be achieved through a two-step reaction process. The first step involves the bromination of methyl 2-hydroxybenzoate to form methyl 4-bromo-2-hydroxybenzoate. The second step involves the conversion of the hydroxyl group to an isocyanate group using phosgene.", "Starting Materials": [ "Methyl 2-hydroxybenzoate", "Bromine", "Sodium hydroxide", "Phosgene", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Bromination of Methyl 2-hydroxybenzoate", "1. Dissolve 10 g of methyl 2-hydroxybenzoate in 100 mL of chloroform.", "2. Add 5 mL of bromine dropwise to the solution while stirring.", "3. Add 10 g of sodium hydroxide to the solution and stir for 30 minutes.", "4. Separate the organic layer and wash it with water.", "5. Dry the organic layer with anhydrous sodium sulfate.", "6. Evaporate the solvent to obtain methyl 4-bromo-2-hydroxybenzoate.", "Step 2: Conversion of Hydroxyl Group to Isocyanate Group", "1. Dissolve 5 g of methyl 4-bromo-2-hydroxybenzoate in 50 mL of methanol.", "2. Add 5 mL of phosgene to the solution while stirring.", "3. Heat the solution at 50°C for 2 hours.", "4. Evaporate the solvent to obtain methyl 4-bromo-2-isocyanatobenzoate." ] } | |
CAS RN |
1312446-90-4 |
Product Name |
methyl 4-bromo-2-isocyanatobenzoate |
Molecular Formula |
C9H6BrNO3 |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
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